Cas no 2228678-28-0 (4-(2-Fluoropyridin-3-yl)butanoic acid)

• Product Name: 4-(2-Fluoropyridin-3-yl)butanoic acid
• CAS No: 2228678-28-0
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5758940
• PubChem ID: 162738113
• Update Time: 2025-05-23

4-(2-Fluoropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228678-28-0
• EN300-1822310
• 4-(2-fluoropyridin-3-yl)butanoic acid
• 4-(2-Fluoropyridin-3-yl)butanoic acid

• Inchi： 1S/C9H10FNO2/c10-9-7(4-2-6-11-9)3-1-5-8(12)13/h2,4,6H,1,3,5H2,(H,12,13)
• InChI Key： NSYKIFXWLQMBHB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CCCC(=O)O

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(2-Fluoropyridin-3-yl)butanoic acid

Introduction to 4-(2-Fluoropyridin-3-yl)butanoic acid (CAS No: 2228678-28-0)

4-(2-Fluoropyridin-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228678-28-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both a fluorine atom and a carboxylic acid group in its structure imparts unique electronic and steric properties, which are crucial for modulating its interactions with biological targets.

The structural motif of 4-(2-Fluoropyridin-3-yl)butanoic acid consists of a butanoic acid chain linked to a pyridine ring substituted at the 2-position with a fluorine atom and at the 3-position with an acyl group. This specific arrangement allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further exploration in medicinal chemistry. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. These compounds have been shown to exhibit properties such as enzyme inhibition, receptor binding, and anti-inflammatory effects. The 4-(2-Fluoropyridin-3-yl)butanoic acid molecule is no exception, and its potential applications are being actively investigated across various therapeutic areas.

One of the most compelling aspects of 4-(2-Fluoropyridin-3-yl)butanoic acid is its versatility as a building block in synthetic chemistry. The carboxylic acid group provides a reactive site for further functionalization, allowing chemists to modify its properties and tailor it for specific biological targets. This adaptability has led to its incorporation into numerous drug candidates that are currently undergoing preclinical or clinical evaluation.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of novel therapeutics. Researchers are exploring its utility in developing treatments for conditions such as cancer, infectious diseases, and neurological disorders. The ability of 4-(2-Fluoropyridin-3-yl)butanoic acid to interact with biological macromolecules in a selective manner makes it a promising candidate for targeted therapy.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, compounds containing this moiety have been found to exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation. These findings have spurred further investigation into the mechanisms by which fluorine atoms influence molecular behavior, with 4-(2-Fluoropyridin-3-yl)butanoic acid serving as a key example.

The synthesis of 4-(2-Fluoropyridin-3-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex framework of this molecule. The efficiency of these synthetic routes is crucial for scaling up production, which is essential for both research purposes and potential commercial applications.

In addition to its pharmaceutical applications, 4-(2-Fluoropyridin-3-yl)butanoic acid has shown promise in other areas of chemical biology. Its ability to modulate protein-protein interactions has made it a valuable tool in biochemical assays and drug screening platforms. Researchers are leveraging its unique properties to develop new methodologies for studying protein function and identifying potential therapeutic targets.

The safety profile of 4-(2-Fluoropyridin-3-yl)butanoic acid is another critical consideration in its development as a drug candidate. Extensive toxicological studies are being conducted to assess its potential side effects and ensure that it meets regulatory standards for human use. These studies are essential for understanding how the compound behaves within living systems and for identifying any risks associated with its administration.

The future prospects for 4-(2-Fluoropyridin-3-yl)butanoic acid appear promising, with ongoing research suggesting numerous potential applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of new drugs and therapies. Its unique structural features and biological activities make it a cornerstone in modern medicinal chemistry, driving innovation across multiple therapeutic domains.